Cas no 1153232-09-7 (1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol)

• Product Name: 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol
• CAS No: 1153232-09-7
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5073221
• Update Time: 2025-06-20

1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-ol
• (2,5-dimethylfuran-3-yl)-(3-hydroxypiperidin-1-yl)methanone
• (2,5-Dimethylfuran-3-yl)(3-hydroxypiperidin-1-yl)methanone
• 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol

• Inchi： 1S/C12H17NO3/c1-8-6-11(9(2)16-8)12(15)13-5-3-4-10(14)7-13/h6,10,14H,3-5,7H2,1-2H3
• InChI Key： OGMWXFHPYONEBQ-UHFFFAOYSA-N
• SMILES： OC1CN(C(C2C=C(C)OC=2C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 1.1
• Topological Polar Surface Area: 53.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol

Introduction to 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol (CAS No. 1153232-09-7)

1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1153232-09-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a piperidine core conjugated with a 2,5-dimethylfuran moiety at the carbonyl position. The unique structural framework of this molecule imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol encompasses a fused piperidine ring and an aromatic 2,5-dimethylfuran substituent, which together contribute to its reactivity and potential pharmacological activity. The presence of the carbonyl group at the 3-position of the piperidine ring enhances its functionality, allowing for further derivatization and modification to tailor its biological effects. This compound’s molecular architecture is particularly intriguing due to its ability to interact with biological targets in multiple ways, including through hydrogen bonding and hydrophobic interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives, particularly those incorporating aromatic heterocycles like furan. Studies have demonstrated that such compounds often exhibit promising activities against various diseases, including neurological disorders, cancer, and inflammatory conditions. The 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol molecule has been investigated for its potential role in modulating enzyme activity and receptor binding, which are critical mechanisms in drug design.

One of the most compelling aspects of this compound is its versatility as a building block for drug discovery. Researchers have leveraged its structural features to develop analogs with enhanced potency and selectivity. For instance, modifications at the piperidine nitrogen or the furan ring have led to derivatives that show improved pharmacokinetic profiles and reduced toxicity. These findings underscore the importance of 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol as a key intermediate in synthetic chemistry and medicinal chemistry.

The synthesis of 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the piperidine ring followed by functionalization with the 2,5-dimethylfuran moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

From a computational chemistry perspective, 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how the compound binds to enzymes and receptors at the atomic level. Such information is crucial for rational drug design, as it allows researchers to optimize the molecule’s structure for improved therapeutic efficacy.

The pharmacological profile of 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol has been explored in both in vitro and in vivo models. Initial studies have revealed promising activities against certain enzymatic targets associated with metabolic diseases and neurological disorders. Additionally, preclinical trials have indicated that this compound may exhibit neuroprotective effects by modulating neurotransmitter systems. These findings highlight its potential as a lead compound for further development into therapeutic agents.

The role of 1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol in drug discovery is further supported by its compatibility with modern biocatalytic methods. Enzyme-mediated transformations have been utilized to introduce functional groups at specific positions within the molecule without compromising its overall integrity. This approach aligns with the growing trend toward green chemistry principles, where sustainability and environmental impact are prioritized alongside chemical efficiency.

In conclusion,1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol (CAS No. 1153232-09-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its potential as a lead compound for drug development continues to be explored through both experimental and computational studies. As research progresses，this compound is expected to contribute significantly to advancements in medicinal chemistry，offering new opportunities for treating complex diseases.